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Introduction to Lufenuron and Regulatory Context

Lufenuron ((RS)-1-[2,5-dichloro-4-(1,1,2,3,3,3-hexafluoropropoxy)phenyl]-3-(2,6-difluorobenzoyl) urea) is

a benzoylphenylurea insecticide that acts as a chitin synthesis inhibitor (CSI). It disrupts insect

development by inhibiting chitin deposition during molting processes, making it particularly effective against

larval stages and eggs. Lufenuron exhibits low mammalian toxicity with acute oral LD₅₀ in rats exceeding

3000 mg/kg and dermal LD₅₀ exceeding 4000 mg/kg, which contributes to its favorable toxicological profile

for agricultural and veterinary applications [1] [2].

Maximum Residue Limits (MRLs) represent the highest legally permissible concentrations of pesticide

residues in food commodities and animal feeds, expressed in mg/kg. These limits are established based on

Good Agricultural Practice (GAP) data and ensure that food derived from commodities complying with

these MRLs is toxicologically acceptable. The Codex Alimentarius Commission serves as the primary

international source for MRLs, while regional authorities like the European Commission and US EPA

maintain their own specific regulations [3]. In the European Union, Regulation (EC) No 396/2005

harmonizes MRLs for approximately 315 fresh products and their processed counterparts, with a general

default MRL of 0.01 mg/kg applying where a pesticide is not specifically mentioned [4].
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Global MRL Regulations for Lufenuron

International and Regional MRL Standards

Table 1: Maximum Residue Limits (MRLs) for Lufenuron in Various Food Commodities Across Different

Regulatory Jurisdictions

Commodity
European
Union

Codex
Alimentarius

United
States

Brazil Japan
South
Korea

Apples 0.5 mg/kg Not
established

Not
established

Not
established

Not
established

Not
established

Citrus fruits Not
established

Not
established

Not
established

Not
established

0.3 mg/kg Not
established

Lemons Not
established

Not
established

Not
established

Not
established

Not
established

Not
established

Cottonseed Not
established

Not
established

Not
established

0.05 mg/kg Not
established

Not
established

Chinese
cabbage

Not
established

Not
established

Not
established

Not
established

Not
established

0.2 mg/kg

Grapes Not
established

Not
established

Not
established

Not
established

Not
established

Not
established

Tomatoes Not
established

Not
established

Not
established

Not
established

Not
established

Not
established

The European Food Safety Authority (EFSA) conducted a comprehensive review of lufenuron MRLs

according to Article 12 of Regulation (EC) No 396/2005. The assessment concluded that while no apparent

risk to consumers was identified, some information required by the regulatory framework was missing,

making the consumer risk assessment indicative only. The highest chronic exposure calculated from

authorized uses represented 9.0% of the Acceptable Daily Intake (ADI) for European children. When
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considering internationally recommended Codex Maximum Residue Limits (CXLs), the highest chronic

exposure reached 24.5% of the ADI for French toddlers [5].

Commodity Classification and MRL Applicability

Table 2: EU MRLs for Lufenuron in Commodity Groups Based on Regulation (EC) No 396/2005

Commodity Group Specific Commodities MRL (mg/kg)

Fruits Apples 0.5

Vegetables Not specified Default: 0.01

Cereals Not specified Default: 0.01

Animal products Not specified Default: 0.01

Processed
commodities

Same as fresh products (adjusted for
dilution/concentration)

Proportional to
fresh

The general residue definition for monitoring and risk assessment of lufenuron established by EFSA is

"lufenuron (any ratio of constituent isomers)." This definition applies to both plant and animal

commodities. Lufenuron demonstrates limited metabolism in plants and animals, with the parent

compound being the major component in all metabolism studies. The metabolic profile in rotational crops is

similar to primary crops, and processing operations like pasteurization, baking, brewing, boiling, and

sterilization don't significantly impact residue composition [5].

For animal commodities, the residue definition is considered fat-soluble. The dietary burden calculation for

cattle exceeded the trigger value of 0.1 mg/kg dry matter, indicating the potential for residue transfer to

livestock products. However, MRLs for sheep, swine, and poultry products weren't derived as these livestock

groups aren't expected to be exposed to significant lufenuron residues [5].

Analytical Methods for Lufenuron Residue Analysis
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Gas Chromatography-Mass Spectrometry (GC-MS) Method for
Wheat Flour

Scope and Applications: This method enables sensitive detection and quantification of lufenuron residues

in complex matrices like wheat flour, simultaneously confirming bio-efficacy against stored product pests

such as Tribolium castaneum [2].

Materials and Reagents:

Lufenuron standard (99% technical grade) and formulation (5% emulsified concentrate)

Extraction solvent: Ethyl acetate (HPLC grade, ≥99%)
Clean-up material: Primary Secondary Amine (PSA, 40 μm)

Drying agent: Anhydrous sodium sulfate (≥99%)
Filtration: 0.45 μm nylon filter paper

Sample Preparation Protocol:

Extraction: Homogenize 10 g representative wheat flour sample with 50 mL ethyl acetate using high-
speed homogenization for 3 minutes

Partitioning: Transfer extract to a separation funnel, add 100 mL saturated sodium chloride solution,
shake vigorously for 2 minutes

Drying: Pass organic layer through anhydrous sodium sulfate bed
Clean-up: Treat extract with PSA (100 mg/mL of extract) to remove sugars and pigments

Concentration: Evaporate just to dryness under gentle nitrogen stream at 40°C
Reconstitution: Redissolve residue in 1 mL ethyl acetate for GC-MS analysis

GC-MS Instrumental Parameters:

Column: HP-5MS capillary column (30 m × 0.25 mm i.d., 0.25 μm film thickness)
Injector temperature: 250°C (pulsed splitless mode)

Oven program: Initial 100°C (1 min hold), ramp to 280°C at 15°C/min, final hold 10 min
Carrier gas: Helium, constant flow 1.0 mL/min

Interface temperature: 280°C
Ionization: Electron impact (EI) mode at 70 eV

Detection: Selected Ion Monitoring (SIM) mode with characteristic ions

Method Performance:

Linear range: 0.01-10.0 mg/L with correlation coefficient (r²) > 0.999
Recovery: 85-95% across fortification levels (0.01, 0.1, 1.0 mg/kg)
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Limit of Detection (LOD): 0.003 mg/kg

Limit of Quantification (LOQ): 0.01 mg/kg

Ultra Performance Liquid Chromatography (UPLC) Method for
Apples and Soil

Scope and Applications: This rapid analysis method enables efficient quantification of lufenuron residues

in apple and soil matrices with simplified sample preparation, avoiding extensive clean-up procedures [6].

Materials and Reagents:

Extraction solvent: Acetonitrile (HPLC grade)
Partitioning salt: Sodium chloride (analytical grade)

Standard solutions: Lufenuron stock solution (1000 mg/L in acetonitrile)
Mobile phase: Methanol and water (HPLC grade)

Filtration: 0.45 μm membrane filters

Sample Preparation Workflow:
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Start Sample Preparation

Homogenize 10.0g sample
with 20mL acetonitrile

Centrifuge at 4000 rpm
for 3 minutes

Filter supernatant to
graduated cylinder with NaCl

Repeat extraction
with fresh acetonitrile

Combine filtered extracts

Shake vigorously for 2 min
Let stand for 20 min

Transfer 20mL supernatant
evaporate to near dryness

Reconstitute with 1mL
methanol + 1mL ultrapure water

Filt th h
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Filter through
0.45μm membrane

UPLC Analysis

Click to download full resolution via product page

UPLC Instrumental Parameters:

Column: Hypersil C18 (100 mm × 2.1 mm, 1.9 μm particle size)
Mobile phase: Methanol-water (60:40 v/v) isocratic elution

Flow rate: 0.3 mL/min
Column temperature: 30°C

Injection volume: 5 μL
Detection: UV detection at 255 nm

Run time: 5 minutes per sample

Method Performance:

Linearity: Excellent within 0.025-2.5 mg/L (r ≥ 0.9997)

Recovery: 83.6-105.2% across spiking levels (0.05-2.0 mg/kg)
Precision: Relative standard deviation 0.7-6.1%

Limit of Detection: 0.01 mg/kg
Quantification: Reliable at and above 0.025 mg/kg

MRL Establishment and Consumer Risk Assessment

Scientific Basis for MRL Setting

The establishment of lufenuron MRLs follows a structured scientific process outlined in Regulation (EC)

No 396/2005. According to Article 12 of this regulation, EFSA is required to review existing MRLs for

active substances included in Annex I to Directive 91/414/EEC. The assessment considers:

Residue dynamics in primary crops, processed commodities, rotational crops, and livestock

Metabolic pathways in plants and animals
Analytical methodology for enforcement of proposed MRLs
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Dietary exposure across different consumer groups [5]

For lufenuron specifically, the primary crop metabolism was investigated in three different crop

categories, with lufenuron identified as the major compound in all studies. The metabolic profile in confined

rotational crops studies was similar, and processing studies demonstrated that standard food processing

techniques don't significantly impact residue composition. Based on these findings, the residue definition for

both monitoring and risk assessment was established as "lufenuron (any ratio of constituent isomers)" [5].

Dietary Risk Assessment Methodology

Chronic Exposure Assessment:

Calculated using revision 2 of the EFSA Pesticide Residues Intake Model (PRIMo)
Based on the Acceptable Daily Intake (ADI) established through toxicological studies
Considers authorized uses and existing EU MRLs for indicative calculations

Incorporates peeling factors for cucurbits with inedible peel (derived from melon studies)
Accounts for different European diets and vulnerable subpopulations (children, toddlers)

Acute Exposure Assessment:

Not carried out for lufenuron as an Acute Reference Dose (ARfD) was not deemed necessary
Justified by the compound's toxicological profile and mechanism of action

Special Considerations:

The isomer ratio of lufenuron is an equimolar mixture of R- and S-enantiomers
Toxicological studies conducted according to these specifications

In worst-case situations, change in isomer ratios might lead to duplication of toxicological burden
Since exposure calculations represent less than 50% of ADI, this potential change is not concerning

for currently authorized uses [5]

Data Collection
(GAP, Residue Trials)

Metabolism Studies
(Plants, Livestock)

Processing Studies
(Impact on Residues)

Exposure Assessment
(PRIMo Model)

Toxicological Studies
(ADI, ARfD)

MRL Proposals Risk Assessment
(Chronic/Acute)

Risk Manager Review
(EU Commission) MRL Established
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Conclusion

The regulatory landscape for lufenuron MRLs continues to evolve with increasing emphasis on

environmental protection, as evidenced by recent EU regulations lowering MRLs for certain neonicotinoids

to protect pollinators. The analytical methodologies presented here provide robust tools for compliance

monitoring, with both GC-MS and UPLC methods demonstrating sufficient sensitivity and reliability for

enforcement of established MRLs. Researchers should note that lufenuron MRLs vary significantly across

jurisdictions, emphasizing the importance of consulting region-specific regulations before conducting

residue studies or submitting applications for new MRL establishments.

The scientific foundation for lufenuron MRLs is comprehensive, but certain data gaps remain, particularly

regarding the impact of plant and livestock metabolism on isomer ratios. Future research should address

these gaps, especially if new uses leading to higher consumer exposure are proposed. The consumer risk

assessment for currently authorized uses indicates no apparent health concerns, with chronic exposure well

below the established ADI for all population subgroups.
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To cite this document: Smolecule. [Comprehensive Application Notes and Protocols for Lufenuron

Maximum Residue Limits (MRL) Analysis]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b533770#lufenuron-maximum-residue-limits-mrl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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